Cas no 8000-21-3 (bromomethane; 1-bromopropane; trichloro-nitro-methane)

• Product name: bromomethane; 1-bromopropane; trichloro-nitro-methane
• CAS No: 8000-21-3
• MF: C₅H₁₀Br₂Cl₃NO₂
• MW: 382.3054
• CID: 1799518
• PubChem ID: 24658

bromomethane; 1-bromopropane; trichloro-nitro-methane Chemical and Physical Properties

Names and Identifiers

• 1-bromopropane
• bromomethane
• trichloro-nitro-methane
• 8000-21-3
• DTXSID001033909
• Methane, bromo- mixt. with 1-bromopropane and trichloronitromethane (1:1:1)
• Methane, bromo-mixt. with 1-bromopropane and trichloronitromethane (1:1:1)
• bromomethane; 1-bromopropane; trichloro-nitro-methane

• Inchi： InChI=1S/C3H7Br.CH3Br.CCl3NO2/c1-2-3-4;1-2;2-1(3,4)5(6)7/h2-3H2,1H3;1H3;
• InChI Key： WQIZTOJONIZOFF-UHFFFAOYSA-N
• SMILES： CCCBr.CBr.C([N+](=O)[O-])(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 380.81234
• Monoisotopic Mass: 378.814387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 89.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• Boiling Point: 112°C at 760 mmHg
• Flash Point: 13°C